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Compound of Interest

Compound Name: 4-Methylphthalic anhydride

Cat. No.: B102405

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylphthalic anhydride (4-MPA), with the CAS Number 19438-61-0, is an aromatic
dicarboxylic anhydride.[1] It serves as a pivotal intermediate in the synthesis of a variety of
organic compounds, ranging from polymers to agrochemicals.[2][3][4] Its structure, featuring a
reactive anhydride group and a methyl-substituted benzene ring, makes it a versatile building
block in organic chemistry. This guide provides a comprehensive overview of its properties,
synthesis, and key applications, with a focus on experimental details relevant to a research and

development setting.

Chemical and Physical Properties

4-Methylphthalic anhydride is a white to off-white or yellowish crystalline solid at room
temperature.[5] It is sensitive to moisture and should be stored accordingly.[3] Key quantitative
properties are summarized in the table below for easy reference.
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Property Value Source(s)
CAS Number 19438-61-0 [11[2]
Molecular Formula CoHeOs3 [1]
Molecular Weight 162.14 g/mol [1]
Appearance White Po yellow-orange 5]
crystalline powder or flakes
Melting Point 88-93°C [6]
Boiling Point 295 °C (at 760 mmHg) [2]

140-142 °C (at 12 mmHg)

Density

~1.26 g/cm?3 (estimate)

[2]

Vapor Pressure

0.00157 mmHg at 25°C

[2]

Insoluble in water. Soluble in

Solubility chloroform, acetone, ethanol, [1]
and toluene.
ZOXBWJIMCXHTKNU-

InChl Key [1]

UHFFFAOYSA-N

Spectroscopic Data

Characterization of 4-methylphthalic anhydride is routinely performed using standard

spectroscopic methods.

e Infrared (IR) Spectroscopy: The IR spectrum prominently displays strong carbonyl stretching

bands characteristic of an acid anhydride, typically around 1850 cm~* and 1770 cm™1,

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum will show signals for the aromatic protons (in the 7-8

ppm region) and a singlet for the methyl group protons (around 2.5 ppm).
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o 183C NMR: The carbon NMR spectrum will show signals for the carbonyl carbons, aromatic
carbons, and the methyl carbon.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to the molecular weight of the compound (m/z = 162.14).[7]

Detailed spectroscopic data can be accessed through public databases such as the NIST
WebBook and PubChem.[7][8]

Synthesis and Experimental Protocols

The synthesis of 4-methylphthalic anhydride is typically achieved through a two-step process
involving a Diels-Alder reaction followed by an aromatization/dehydrogenation step.

Logical Workflow for Synthesis
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Step 2: Aromatization (Dehydrogenation)

&e . g,atg')g'ytri ding) [T >@-Methylphthalic Anhydride (4-MPAD
Heat

(135-145°C)
Bromine (Brz)
(Maleic Anhydride]
Isoprene

Step 1: Diels-Alder Reaction

>
Heat ,@—Methyl—l,2,3,6-tetrahydrophtha|ic anhydride (4—MTPAB
(55-100°C)
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Reaction with Amines (R-NH2)

4-Methylphthalic

Anhydride

+ R-NH:2 + R-OH

Reaction with Alcohols (R-OH)

(Amic Acid Intermediateg (Monoester Carboxylic AcicD

+ Diol/Polyol
Heat (-H20) Heat (-H20)
N-Substituted Polyester
4-Methylphthalimide (with Diols/Polyols)
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Synthesize Novel

4-Methylphthalimide Derivative

Full Chemical Characterization
(NMR, MS, Purity)

Primary Bioactivity Screen
(e.g., Anti-proliferative Assay)

Hit Identification

Active
No Activity Secondary Assays
(End) (e.g., Anti-inflammatory, Anti-angiogenic)

Lead Optimization
(SAR Studies)

(Preclinical DevelopmenD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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